3,5-Dibromo-1-(2-methylpropyl)-1H-1,2,4-triazole
Overview
Description
3,5-Dibromo-1-(2-methylpropyl)-1H-1,2,4-triazole is a useful research compound. Its molecular formula is C6H9Br2N3 and its molecular weight is 282.96 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Synthesis of Dibromo-Triazoles: Dibromo-triazoles and their amino derivatives are important functional materials. The synthesis of 3,5-Dibromo-4H-1,2,4-triazole can be achieved using bromine, N-bromosuccinimide, or other brominating agents. Its structure has been confirmed using various techniques like NMR, infrared, LC-MS, XRD, and elementary analysis, indicating its potential for diverse applications (Yu et al., 2014).
- Crystal Structures of Dibromo-Triazoles: These compounds, including 3,5-dibromo-1-H-1,2,4-triazole, have been synthesized and characterized by IR, NMR, and X-ray single crystal diffraction studies. They show promise in medicinal, pesticide, and energetic materials applications (Wang et al., 2020).
Reactivity and Derivative Formation
- Reactions with NH-azoles: When reacted with other compounds, like 3,5-dimethylpyrazole, the product formation includes various derivatives such as 5-azolylmethyl-2-bromo-5,6-dihydrothiazolo[3,2-b]-1,2,4-triazoles. The reaction product structure depends on the substitution rate of leaving groups in the reagents (Khaliullin et al., 2014).
Applications in Medicine and Agriculture
- Medicinal and Agricultural Applications: Triazole heterocyclic compounds, including those derived from 3,5-dibromo-1,2,4-triazole, have applications in medicine, agriculture, and industry. They have been studied for their potential as cholinesterase inhibitors, antimicrobial agents, and more (Mohsen, 2012).
Corrosion Inhibition
- Corrosion Inhibition in Acidic Media: Derivatives of 3,5-dibromo-1,2,4-triazole have been studied for their efficiency in corrosion inhibition of mild steel in acidic media. The inhibition process follows Langmuir's adsorption isotherm, indicating significant practical applications (Lagrenée et al., 2002).
Advanced Synthesis Techniques
- Microwave-Assisted Organic Synthesis: 3,5-Dibromo-1H-1,2,4-triazole has been used in the efficient synthesis of 5-amino-3-bromo-1,2,4-triazole analogs and their derivatives using microwave-assisted organic synthesis and continuous-flow microfluidic synthetic methods (Szommer et al., 2012).
Properties
IUPAC Name |
3,5-dibromo-1-(2-methylpropyl)-1,2,4-triazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9Br2N3/c1-4(2)3-11-6(8)9-5(7)10-11/h4H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLZSOXYOAUGTLN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C(=NC(=N1)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9Br2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60679539 | |
Record name | 3,5-Dibromo-1-(2-methylpropyl)-1H-1,2,4-triazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60679539 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.96 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
799269-66-2 | |
Record name | 3,5-Dibromo-1-(2-methylpropyl)-1H-1,2,4-triazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60679539 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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